![molecular formula C8H9ClN4 B1393800 5-(Pyridin-3-yl)-1H-pyrazol-3-amine hydrochloride CAS No. 1071623-05-6](/img/structure/B1393800.png)
5-(Pyridin-3-yl)-1H-pyrazol-3-amine hydrochloride
Overview
Description
Pyrazolopyridines are a class of compounds that have been studied for their potential in medicinal chemistry . They are bicyclic heterocyclic compounds, formed by the fusion of a pyrazole and a pyridine ring . The pyrazoline moiety is present in various marketed pharmacological agents of different categories .
Synthesis Analysis
Pyrazolopyridines can be synthesized through various strategies . One common method involves the reaction of chalcones with hydrazine hydrate . Another approach is based on scaffold hopping and computer-aided drug design .Molecular Structure Analysis
The molecular structure of pyrazolopyridines consists of a five-member ring with two nitrogen atoms at different positions . The pyrazoline moiety is present in various marketed pharmacological agents of different categories .Chemical Reactions Analysis
Pyrazolopyridines can undergo various chemical reactions. For example, they can be used as starting reagents in the synthesis of other compounds .Scientific Research Applications
Cancer Research Applications
Research has explored the use of pyrazole derivatives, similar to 5-(Pyridin-3-yl)-1H-pyrazol-3-amine hydrochloride, in the development of treatments for various types of cancer. For instance:
- Potential as Anticancer Agents : A study found that certain pyrazole derivatives, closely related to the mentioned compound, exhibited promising activity against key cancer kinases, making them viable candidates for novel anticancer programs (Abu Thaher et al., 2012).
- Breast Cancer Treatment : Another research synthesized novel amide derivatives of a similar compound and tested them for antiproliferative activity against the human breast cancer cell line MCF7, showing promising results (Panneerselvam et al., 2022).
Material Science and Chemistry Applications
These compounds also have significant applications in material science and chemistry:
- Catalyst Development : A study discussed the synthesis of a new series of pyrazole derivatives, including this compound, for their potential use in creating proligands for metal salts, which could have implications in catalysis and material science (Pask et al., 2006).
- Green Chemistry : Another research highlighted the use of a similar compound in synthesizing carbonitriles in a green solvent under microwave irradiation, demonstrating its role in promoting more environmentally friendly chemical processes (Zhang et al., 2016).
Mechanism of Action
While the specific mechanism of action for “5-(Pyridin-3-yl)-1H-pyrazol-3-amine hydrochloride” is not known, related pyrazolopyridine derivatives have been evaluated for their activities to inhibit TRKA . TRKA is associated with the proliferation and differentiation of cells, and its continuous activation and overexpression can cause cancer .
Future Directions
properties
IUPAC Name |
5-pyridin-3-yl-1H-pyrazol-3-amine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4.ClH/c9-8-4-7(11-12-8)6-2-1-3-10-5-6;/h1-5H,(H3,9,11,12);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXCMWLFDZDAQRY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C2=CC(=NN2)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
196.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.